Cas no 3646-28-4 (Estr-4-en-17-one)

• Product Name: Estr-4-en-17-one
• CAS No: 3646-28-4
• MF: C₁₈H₂₆O
• MW: 258.398445606232
• CID: 311379
• PubChem ID: 107437
• Update Time: 2025-09-27

Estr-4-en-17-one Chemical and Physical Properties

Names and Identifiers

• Estr-4-en-17-one(7CI,8CI,9CI)
• 4-ESTREN-17-ONE
• ESTRENONE
• 17-Deoxy-17-oxostreptovaricinoic acid methyl ester
• 17-oxo-17-deoxy-streptovaricinoic acid methyl ester
• 17-Oxo-17-desoxy-streptovaricinsaeure-methylester
• 17-Oxo-19-nor-4-androsten
• 17-Oxo-19-nor-androst-4-en
• 17-Oxo-oestr-4-en
• Estra-4-ene-17-one
• DTXSID80957785
• (3aS,3bR,9aR,9bS,11aS)-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-one
• EINECS 222-878-6
• Oestr-4-en-17-one
• SCHEMBL7861153
• AMY2886
• estr-4-en-17-one
• (8R,9S,10R,13S,14S)-13-methyl-2,3,6,7,8,9,10,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-one
• NS00048363
• (8R,9S,10R,13S,14S)-13-methyl-2,3,7,8,9,10,11,12,13,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17(6H)-one
• Allylestrenol Impurity A
• 3646-28-4
• Estr-4-en-17-one

• Inchi： 1S/C18H26O/c1-18-11-10-14-13-5-3-2-4-12(13)6-7-15(14)16(18)8-9-17(18)19/h4,13-16H,2-3,5-11H2,1H3/t13-,14+,15+,16-,18-/m0/s1
• InChI Key： OLYAEHZZXXLNQQ-QXUSFIETSA-N
• SMILES： O=C1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@H]3CCCC=C3CC[C@@H]21

Computed Properties

• Exact Mass: 258.19848
• Monoisotopic Mass: 258.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 4

Experimental Properties

• Density: 1.06
• Melting Point: Not available
• Boiling Point: 381.9 ºC at 760 mmHg
• Flash Point: 164.3 ºC
• Refractive Index: 1.546
• PSA: 17.07
• LogP: 4.51830
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Estr-4-en-17-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids